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This guide provides a comprehensive comparison of the Tropical Rainfall Measuring Mission
(TRMM) Multi-satellite Precipitation Analysis (TMPA) data with ground-based rainfall
observations. It is intended for researchers, scientists, and professionals in drug development
who utilize precipitation data in their work. This document outlines the performance of TMPA in
various regions and under different climatic conditions, supported by quantitative data from
several validation studies.

Data Presentation: Performance of TMPA in
Validation Studies

The following table summarizes the key findings from various studies that have validated TMPA
data against ground-based rain gauge observations. The studies cover different geographical
locations, climatic conditions, and time scales, providing a broad overview of the product's
accuracy.
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Study & Region

Ground-Based
Observation

Time Scale

Key Findings &
Statistical Metrics

Jinsha River Basin,
China

In-situ ground gauge
datasets

3-hourly, Daily,
Monthly

TMPA accuracy
increases with
temporal scale.
Average Correlation
Coefficient (CC) was
0.34 (3-hourly), 0.59
(daily), and 0.90
(monthly). Mean
Probability of
Detection (POD) was
0.34 (3-hourly) and
0.63 (daily). 80.4% of
stations had an
acceptable bias
(£25%).[1]

Urban vs. Non-Urban
Watersheds (Las
Vegas, Houston,

Atlanta, Cheongju)

Rain gauge networks

Event-based

TMPA tends to
underestimate rainfall
in semi-arid regions
and overestimate in
humid regions.
Accuracy was
generally better in
urbanized watersheds

in humid locations.[2]

Hexi Region, China

Rain gauge
observation data
(2009-2015)

Daily, Monthly, Annual

TMPA overestimates
precipitation with a
bias of 11.16%.
Performance
improves with
increasing time scale.
Low correlation in cold
seasons and
moderate in warm

seasons.
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Overestimation is
more likely in low-
elevation regions and
underestimation in

high-altitude areas.[3]

Good agreement with
gauge values,
especially for periods
) ) over 8 days.
_ . Multiple observation
Peruvian Andes In-situ data Performance shows
lengths .

strong regional
dependence due to
varying climate and

topography.[4]

A high correlation of
+0.88 (99%
confidence level) was

India Meteorological )
found between daily

Monsoon Core Department (IMD) ] )
) ) ) Daily TMPA and IMD rainfall
Region, India gridded data (1998- )
data. The bias over
2017)

the core monsoon
region was found to

be very low.[5]

Experimental Protocols

The validation of TMPA data against ground-based observations typically follows a
standardized methodology to ensure the accuracy and comparability of results. The core of this
methodology is the point-to-pixel comparison.

Point-to-Pixel Comparison

This is the most common approach for validating satellite precipitation products.[6][7] It involves
comparing the rainfall data from a ground-based rain gauge (a point) with the estimated rainfall
from the corresponding satellite grid cell (a pixel) that covers the gauge's location.
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Detailed Steps:
o Data Acquisition:

o TMPA Data: The TMPA 3B42 research product is often used, which has a spatial
resolution of 0.25° x 0.25° and a temporal resolution of 3 hours.[3][8][9]

o Ground-Based Data: Quality-controlled rainfall data is collected from a network of rain
gauges within the study area.

o Temporal Matching: The rain gauge data, which is often recorded at a higher temporal
resolution (e.g., hourly), is aggregated to match the temporal resolution of the TMPA data
(e.g., 3-hourly, daily, monthly).

e Spatial Matching: Each rain gauge is located within a specific TMPA grid cell. The rainfall
value from the rain gauge is then directly compared to the rainfall value of that single grid
cell.

 Statistical Analysis: A variety of statistical metrics are employed to quantify the agreement
and error between the TMPA and gauge data. These include:

o Continuous Verification Statistics:

Correlation Coefficient (CC): Measures the linear relationship between the satellite and
gauge data.

Bias: Indicates the systematic overestimation or underestimation of the satellite product.

Root Mean Square Error (RMSE): Represents the average magnitude of the error.

Mean Absolute Error (MAE): The average of the absolute differences between the two
datasets.

o Categorical Verification Statistics:

» Probability of Detection (POD): The fraction of observed rain events that were correctly
detected by the satellite.
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» False Alarm Ratio (FAR): The fraction of satellite-detected rain events that were not

observed by the gauges.

= Critical Success Index (CSI): A combined measure of POD and FAR that indicates the
overall skill of the satellite product in detecting rain events.

Visualization of the Validation Workflow

The following diagram illustrates the logical workflow for validating TMPA data using ground-

based observations.
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1. Data Acquisition

TMPA Satellite Data Ground-Based Rain Gauge Data
(0.25° x 0.25°, 3-hourly) (Point Observations)

2. Data Prevprocessing

Temporal Aggregation
(e.g., to daily, monthly)

;

Spatial Matching
(Point-to-Pixel)

3. Comparative Analysis

Continuous Metrics Categorical Metrics
(CC, Bias, RMSE, MAE) (POD, FAR, CSI)

4., $erformance Evaluation

Assessment of TMPA Accuracy
and Error Characteristics

Click to download full resolution via product page

Caption: Workflow for TMPA data validation.

Signaling Pathways and Logical Relationships
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The relationship between different factors influencing the accuracy of TMPA can be visualized

as follows.
Influencing Factors
Climate Zone
(e.g., Arid, Humid)
TMPA Performance
Topography o] Accuracy o Detection Capability
(e.g., Mountainous, Flat) (e.g., Bias, Correlation) (e.g., POD, FAR)
-

Season
(e.g., Wet, Dry)

Rainfall Intensity
(e.g., Light, Heavy)

Click to download full resolution via product page

Caption: Factors influencing TMPA accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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